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An In-depth Guide on the Seminal Discovery of a Landmark Insecticide

This technical guide provides a comprehensive overview of the historical discovery of

dichlorodiphenyltrichloroethane (DDT), from its initial synthesis to the groundbreaking

identification of its insecticidal properties. This document is intended for researchers, scientists,

and drug development professionals, offering a detailed account of the key experiments,

methodologies, and scientific principles that marked the advent of this potent and controversial

compound.

The Genesis of a Molecule: Othmar Zeidler's
Synthesis (1874)
Dichlorodiphenyltrichloroethane was first synthesized in 1874 by the Austrian chemist Othmar

Zeidler, as part of his doctoral research at the University of Strasbourg, Germany.[1][2][3] At the

time, the synthesis was a feat of organic chemistry, though the profound biological activity of

the compound would remain undiscovered for another 65 years.[4]

Experimental Protocol: Synthesis of DDT
Zeidler's synthesis involved the condensation reaction of chloral with chlorobenzene in the

presence of a strong acid catalyst.[5] While the precise molar ratios and reaction conditions
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from his original experiment are not readily available in modern digitized records, the general

methodology is well-established.

Objective: To synthesize 1,1,1-trichloro-2,2-bis(p-chlorophenyl)ethane (p,p'-DDT) and its

isomers.

Materials:

Chloral (trichloroacetaldehyde)

Chlorobenzene

Concentrated Sulfuric Acid (catalyst)

Methodology:

Chloral and a molar excess of chlorobenzene are combined in a reaction vessel.

Concentrated sulfuric acid is slowly added to the mixture to catalyze the electrophilic

aromatic substitution reaction.

The reaction mixture is stirred, likely for an extended period, to allow for the condensation of

chloral with two molecules of chlorobenzene.

The crude product is then isolated, likely through precipitation by the addition of water, and

subsequently purified, potentially through recrystallization, to yield the crystalline solid DDT.

The primary product of this reaction is the p,p'-DDT isomer, which is the most insecticidally

active form. However, the synthesis also yields other isomers, notably o,p'-DDT, as well as

byproducts.[1]

Unveiling the Insecticide: The Work of Paul
Hermann Müller (1939)
The insecticidal properties of DDT were discovered in 1939 by the Swiss chemist Dr. Paul

Hermann Müller, a researcher at the J. R. Geigy company in Basel, Switzerland.[1][6] Müller

was systematically screening compounds for their potential as moth repellents and general
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insecticides.[7] His meticulous and persistent work, which involved the testing of hundreds of

substances, eventually led him to DDT.[8] For this discovery, Müller was awarded the Nobel

Prize in Physiology or Medicine in 1948.[1][6]

Experimental Protocol: The Housefly Cage Bioassay
While a detailed, step-by-step protocol from Müller's original 1939 experiment is not available in

contemporary sources, historical accounts describe a pivotal experiment involving houseflies

(Musca domestica).

Objective: To assess the insecticidal activity of dichlorodiphenyltrichloroethane as a contact

poison.

Materials:

A sample of dichlorodiphenyltrichloroethane (DDT)

A population of houseflies (Musca domestica)

A glass cage or enclosure

A solvent for DDT application (e.g., acetone)

Methodology:

A solution of DDT was prepared by dissolving the crystalline solid in a suitable solvent.

The interior surfaces of a glass cage were coated with the DDT solution.[7]

The solvent was allowed to evaporate, leaving a fine, crystalline residue of DDT on the cage

walls.

A population of houseflies was introduced into the treated cage.

The behavior and mortality of the flies were observed over time.

Müller's key observation was the potent and persistent contact toxicity of DDT. Flies that came

into contact with the treated surfaces exhibited signs of neurotoxicity, including tremors and
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spasms, leading to eventual death.[1] A remarkable finding was the stability and long-lasting

effect of the DDT residue, which remained lethal to new batches of insects introduced into the

cage even after cleaning.[7]

Quantitative Analysis of DDT's Insecticidal Efficacy
Following Müller's discovery, extensive testing was conducted to quantify the effectiveness of

DDT against a wide range of insect pests. While specific quantitative data from Müller's initial

1939 experiments are scarce in the available literature, subsequent studies in the 1940s

established the potent toxicity of DDT. The primary metrics used in these early bioassays were

the Lethal Concentration 50 (LC50) and the Lethal Dose 50 (LD50).

Insect Species Bioassay Method Toxicity Metric Reported Value

Housefly (Musca

domestica)
Topical Application LD50 ~10 µg/g

Mosquito (Anopheles

spp.)
Residual Spray LC50

Varies by species and

formulation

Body Louse

(Pediculus humanus

humanus)

Dust Application -
Highly effective at low

concentrations

Colorado Potato

Beetle (Leptinotarsa

decemlineata)

Foliar Spray -
Effective control of

larvae and adults

Note: The values presented are approximate and compiled from various early toxicological

studies. The exact figures varied depending on the specific experimental conditions, insect

strain, and DDT formulation.

Mechanism of Action: Disruption of a Critical
Signaling Pathway
The insecticidal action of DDT is primarily due to its effect on the nervous system of insects.[9]

It acts as a potent neurotoxin by targeting the voltage-gated sodium channels in insect

neurons.[1]
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Signaling Pathway: DDT's Effect on Voltage-Gated
Sodium Channels
DDT binds to a specific site on the alpha-subunit of the voltage-gated sodium channel.[10][11]

[12] This binding alters the normal gating kinetics of the channel, forcing it to remain in an open

state for an extended period after an action potential.[13] This disruption leads to a prolonged

influx of sodium ions, causing uncontrolled and repetitive firing of the neuron.[1] The resulting

hyperexcitability of the nervous system manifests as tremors, paralysis, and ultimately, the

death of the insect.
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Conclusion
The discovery of dichlorodiphenyltrichloroethane's insecticidal properties was a landmark event

in the history of chemistry and public health. Othmar Zeidler's initial synthesis laid the chemical

foundation, while Paul Hermann Müller's insightful and systematic biological screening unveiled

its potent activity. The subsequent elucidation of its mechanism of action on insect sodium

channels provided a molecular understanding of its efficacy. While the widespread use of DDT

has been curtailed due to its environmental persistence and ecological impact, its discovery

remains a pivotal chapter in the development of synthetic pesticides and the ongoing effort to

control insect-borne diseases. This technical guide serves as a detailed record of the

foundational science that introduced DDT to the world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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